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Compound Name: Cyclobutanedimethanamine
dihydrochloride

Cat. No.: B12331398

Get Quote

Executive Summary

cis-1,2-Cyclobutanedimethanamine dihydrochloride (also known as cis-1,2-
bis(aminomethyl)cyclobutane dihydrochloride) is a cyclic diamine salt characterized by two
aminomethyl groups positioned on the same face of a cyclobutane ring.[1][2] This specific
stereochemical configuration renders the molecule a potent bidentate ligand, capable of
forming stable 7-membered chelate rings with transition metals such as Platinum (Pt) and
Palladium (Pd).[2]

Unlike its diastereomer, the trans-isomer (which is the ligand found in the antineoplastic drug
Lobaplatin), the cis-isomer is a meso compound (achiral).[1][2][3] Its unique geometry
influences the "bite angle" in metal complexes, altering the kinetics of aquation and DNA
binding in platinum-based chemotherapeutics.[1][2] This guide details its physicochemical
properties, synthesis pathways, and role in drug development.[1][2][4]
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Molecular Architecture & Stereochemistry[2]

The core distinction of this molecule lies in its stereochemistry.[2] The cyclobutane ring is
puckered to relieve torsional strain, and the cis-orientation places both aminomethyl arms in a
favorable position for chelation.[1][2]

| ificati

Parameter Detail

cis-1,2-Cyclobutanedimethanamine
IUPAC Name _ _
dihydrochloride

cis-1,2-Bis(aminomethyl)cyclobutane[1][5][6] -
Common Name

2HCI
Chemical Formula CeH14N2[1][5][6] - 2HCI
Molecular Weight 187.11 g/mol (Salt); 114.19 g/mol (Free Base)
Stereochemistry cis- (Meso compound; 1R, 2S configuration)
Chelate Ring Size 7-membered (Metal-N-C-C-C-C-N)

The "Bite Angle" Effect

In coordination chemistry, the "bite angle” (P-M-P or N-M-N angle) determines the stability and
reactivity of the complex.[2][3]

» Cisplatin/Oxaliplatin: Form 5-membered rings (rigid, stable).[1][2]
e Cis-1,2-Cyclobutanedimethanamine: Forms a 7-membered ring.[1][2]

o Implication: The larger ring introduces flexibility and a wider bite angle.[1][2] This can
increase the lability of the leaving groups (e.g., chlorides or carboxylates) on the metal
center, potentially altering the drug's toxicity profile and resistance mechanisms compared
to standard platinum drugs.[2]

Physicochemical Profile
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The dihydrochloride salt form is preferred for handling due to its stability and water solubility
compared to the hygroscopic and air-sensitive free amine.[1][2]

Property Value /| Description

Physical State White to off-white crystalline solid

Highly soluble in water (>50 mg/mL); Soluble in

Solubility DMSO; Insoluble in non-polar solvents (Hexane,
DCM)

Melting Point >250°C (Decomposes)

Hygroscopicity Moderate (Store in desiccator)

pKa (Estimated) ~9.5 and ~10.5 (Amine protons)

Stable under standard laboratory conditions.[1]
Stability [31[51[6][7] Incompatible with strong oxidizing
agents.[1][2]

Synthesis & Purification Protocol

The synthesis of the cis-isomer requires stereochemical control to avoid contamination with the
thermodynamically more stable trans-isomer.[1][2] The following protocol utilizes a
stereospecific reduction pathway.

Synthetic Pathway (Graphviz)[2][3]
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cis-1,2-Cyclobutane- > cis-1,2-Cyclobutane- > cis-1,2-Cyclobutane- cis-1,2-Cyclobutane-
dicarboxylic anhydride dicarboxamide dimethanamine dimethanamine 2HCI

HCI / Ethanol
(Salt Formation)

LiAIH4 / THF
(Reduction)

NH3 (aq)

Click to download full resolution via product page

Figure 1: Stereospecific synthesis pathway from the cis-anhydride precursor.[1][2]

Detailed Methodology

e Amidation:
o Precursor: Start with cis-1,2-cyclobutanedicarboxylic anhydride (CAS 13149-00-3).[1]

o Reaction: Dissolve anhydride in dry THF. Bubble anhydrous ammonia gas or add
concentrated aqueous ammonia at 0°C.

o Product:cis-1,2-cyclobutanedicarboxamide precipitates.[1][2] Filter and dry.[1][2][8]
o Note: Using the anhydride ensures the cis configuration is retained.[1][2]
» Reduction:
o Reagent: Lithium Aluminum Hydride (LiAlH4) (Excess, 4-6 equivalents).[1][2]
o Solvent: Anhydrous THF or Diethyl Ether.[1][2]

o Procedure: Add the diamide slowly to the LiAlH4 suspension under Nitrogen/Argon
atmosphere. Reflux for 12-24 hours.
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o Quenching: Fieser workup (Water, 15% NaOH, Water) to remove aluminum salts.[1][2]

o Isolation: Extract the free amine into DCM or Ether.[1][2] Dry over Na=SOa4 and evaporate.

[1](2]

e Salt Formation:
o Dissolve the crude oil (free amine) in absolute ethanol.[2]
o Add concentrated HCI or HCI in dioxane dropwise until pH < 2.[1][2]

o The dihydrochloride salt will precipitate as a white solid.[1][2] Recrystallize from
Ethanol/Water if necessary.[1][2]

Therapeutic Applications & Mechanism[3]

While the trans-isomer is the ligand in Lobaplatin, the cis-isomer serves as a critical tool for
Structure-Activity Relationship (SAR) studies.[1][2]

Platinum Drug Coordination

When reacted with Potassium Tetrachloroplatinate (Kz2PtCls), the ligand forms a neutral
complex: [Pt(cis-cbhdma)Clz].[2][3]

o Aquation Mechanism: The leaving groups (CI~) are displaced by water molecules inside the
cell (low CI~ concentration), activating the drug.[2]

o DNA Binding: The activated Pt species binds to the N7 position of Guanine bases on DNA.[1]
[2]

e Crosslinking: The 7-membered chelate ring allows the Pt to bridge intrastrand GG adducts,
but the distortion of the DNA helix differs from that caused by Cisplatin (5-membered ring).[1]
[2] This structural difference is hypothesized to evade certain DNA repair mechanisms (e.qg.,
NER), potentially overcoming resistance.[2]

Comparative Analysis: Cis vs. Trans
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trans-lsomer (Lobaplatin

Feature cis-lIsomer (This Topic) .
Ligand)
Chirality Meso (Achiral) Chiral (Mixture of R,R and S,S)
Solubility High (as HCI salt) High (as Lactate salt)
DNA Adduct Distinct helical distortion Standard GG crosslinks
o ) Approved (China) as
Clinical Status Experimental / Research Tool

Lobaplatin

Safety & Handling (SDS Summary)

Signal Word:WARNING
e Hazard Statements:
o H315: Causes skin irritation.[1][2]
o H319: Causes serious eye irritation.[1][2]
o H335: May cause respiratory irritation.[1][2]
e Precautionary Measures:
o PPE: Wear nitrile gloves, safety goggles, and a lab coat.[1][2]
o Inhalation: Handle in a fume hood to avoid inhaling dust.[1][2]

o Storage: Store in a cool, dry place. Hygroscopic — keep tightly sealed.[1][2]
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reference for cyclobutane stereocontrol).

¢ Platinum Coordination Chemistry: Hambley, T. W. (1997).[1][2][3] "The influence of the ligand
on the structure and activity of platinum anticancer complexes."[2] Coordination Chemistry
Reviews, 166, 181-223.[1][2]

o Chemical Properties: PubChem Compound Summary for 1,2-bis(aminomethyl)cyclobutane
(Isomer data). [2]

¢ Synthesis Methodology: Buchta, E., & Geiss, K. H. (1965).[1][2][3] "Synthesis of cis- and
trans-1,2-bis(aminomethyl)cyclobutane.”" Chemische Berichte.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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